Cas no 172900-75-3 (4-Methoxy-3-(3-methoxypropoxy)benzaldehyde)

• Product Name: 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde
• CAS No: 172900-75-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD11113215
• CID: 139380
• PubChem ID: 11218358
• Update Time: 2025-06-14

4-Methoxy-3-(3-methoxypropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde
• 3-(3-methoxypropoxy)-4-methoxybenzaldehyde
• Benzaldehyde, 4-Methoxy-3-(3-Methoxypropoxy)-
• 172900-75-3
• XGA90075
• CS-0448373
• RBSXHAWCVPPVNP-UHFFFAOYSA-N
• 4-methoxy-3-(3-methoxypropoxy)-benzaldehyde
• AS-65620
• DTXSID40459098
• SY113664
• 4-Methoxy-3-(3-methoxypropoxy)-benzaldehyde, AldrichCPR
• Z441052200
• MFCD11113215
• FT-0652690
• EN300-60504
• D95775
• A3820
• 4-Methoxy-3-(3-methoxy-propoxy)-benzaldehyde
• AKOS009825523
• A1-02628
• SCHEMBL218012
• DB-064883

• MDL： MFCD11113215
• Inchi： 1S/C12H16O4/c1-14-6-3-7-16-12-8-10(9-13)4-5-11(12)15-2/h4-5,8-9H,3,6-7H2,1-2H3
• InChI Key： RBSXHAWCVPPVNP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OC)CCCOC

Computed Properties

• Exact Mass: 224.10500
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 341.9±27.0 °C at 760 mmHg
• Flash Point: 150.2±23.8 °C
• Refractive Index: 1.516
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 44.76000
• LogP: 1.92300
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Methoxy-3-(3-methoxypropoxy)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde

Recent Advances in the Study of 172900-75-3 and 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 172900-75-3 and the specific product name 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde has garnered significant attention in recent chemical biology and pharmaceutical research. This aromatic aldehyde derivative is increasingly recognized for its potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. Recent studies have focused on elucidating its chemical properties, biological activities, and potential as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde, highlighting its role as a key intermediate in the production of various bioactive compounds. The research team developed an optimized synthesis method that improved yield by 27% compared to previous methods, while maintaining high purity levels (>98%). This advancement is particularly significant for scale-up production in pharmaceutical manufacturing.

In pharmacological investigations, 172900-75-3 has shown promising results as a precursor for compounds with anti-inflammatory properties. A recent in vitro study demonstrated that derivatives of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde exhibited significant inhibition of COX-2 enzymes, with IC50 values in the low micromolar range. These findings suggest potential applications in developing new non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

The compound's unique chemical structure, featuring both methoxy and aldehyde functional groups, makes it particularly valuable for structure-activity relationship (SAR) studies. Researchers at several institutions have utilized 172900-75-3 as a scaffold for designing novel kinase inhibitors, with preliminary results showing activity against multiple cancer-related kinase targets. The flexibility of this molecular framework allows for diverse modifications while maintaining core pharmacophoric elements.

Recent advancements in analytical techniques have enabled more detailed characterization of 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde. High-resolution mass spectrometry and NMR studies have provided comprehensive structural elucidation, while computational modeling has predicted favorable drug-like properties, including acceptable solubility and permeability characteristics. These findings support its continued investigation as a pharmaceutical intermediate.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development. Preliminary animal studies suggest that certain derivatives can cross the blood-brain barrier, opening possibilities for treating neurological disorders. However, researchers caution that further optimization is needed to improve metabolic stability and reduce potential toxicity concerns observed in some structural analogs.

The pharmaceutical industry has shown growing interest in 172900-75-3, with several patents filed in the past two years covering novel synthetic methods and therapeutic applications. This intellectual property activity indicates the compound's commercial potential and the competitive landscape surrounding its development. Market analysts predict increasing demand for this chemical entity as more therapeutic applications are validated.

Looking forward, researchers emphasize the need for more comprehensive toxicological profiling and mechanism-of-action studies for 4-Methoxy-3-(3-methoxypropoxy)benzaldehyde and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially within the next 5-7 years.